molecular formula C15H20N4O B5618292 3-[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine

3-[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine

Cat. No. B5618292
M. Wt: 272.35 g/mol
InChI Key: AYSYLJZYHXMATB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

  • The synthesis of related compounds involves specific reactions like 1,3-dipolar cycloaddition and elimination processes, as seen in the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates (Ruano et al., 2005). These methods could be relevant to the synthesis of 3-[1-Cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine.

Molecular Structure Analysis

  • X-ray crystallography is a common technique used to determine the structure of similar compounds. For example, the structure of 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine was determined using this method (Gumus et al., 2018).

Chemical Reactions and Properties

  • Compounds similar to 3-[1-Cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine are often reactive and can undergo various chemical transformations. For example, the novel 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (HMBPP) undergoes ring opening and closure reactions, indicating potential reactivity in similar compounds (Halim & Ibrahim, 2022).

Physical Properties Analysis

  • Physical properties such as crystal structure, melting points, and solubility can be analyzed using X-ray crystallography and spectroscopic techniques, as demonstrated in studies of related compounds (Moustafa & Girgis, 2007).

Chemical Properties Analysis

  • The chemical properties, like reactivity and stability, can be inferred from similar compounds. For instance, the synthesis and crystal structure studies of (2RS)-3-[(2RS)-2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-2-(pyridin-3-yl)thiazolidin-4-one provide insights into the reactivity and stability of the cyclohexyl and pyridine components in these compounds (Kavitha et al., 2006).

properties

IUPAC Name

3-[1-cyclohexyl-5-(methoxymethyl)-1,2,4-triazol-3-yl]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N4O/c1-20-11-14-17-15(12-6-5-9-16-10-12)18-19(14)13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYSYLJZYHXMATB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1=NC(=NN1C2CCCCC2)C3=CN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.